Cas no 885524-31-2 (QUINAZOLINE, 6,7-DIBROMO-4-CHLORO-)

QUINAZOLINE, 6,7-DIBROMO-4-CHLORO- structure
885524-31-2 structure
Product Name:QUINAZOLINE, 6,7-DIBROMO-4-CHLORO-
CAS No:885524-31-2
MF:C8H3Br2ClN2
MW:322.383818864822
CID:711942
Update Time:2024-01-31

QUINAZOLINE, 6,7-DIBROMO-4-CHLORO- Chemical and Physical Properties

Names and Identifiers

    • QUINAZOLINE, 6,7-DIBROMO-4-CHLORO-
    • 6,7-dibromo-4-chloroquinazoline
    • Inchi: 1S/C8H3Br2ClN2/c9-5-1-4-7(2-6(5)10)12-3-13-8(4)11/h1-3H
    • InChI Key: FHOUDEUTXFJXQK-UHFFFAOYSA-N
    • SMILES: N1=C2C(C=C(Br)C(Br)=C2)=C(Cl)N=C1

Computed Properties

  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.9
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